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Compound of Interest

Compound Name: 2,3-Dimethyl-2-hexanol

CAS No.: 19550-03-9

Cat. No.: B102537

Get Quote

Executive Summary & Chemical Identity[1][2]
2,3-Dimethyl-2-hexanol (CAS: 19550-03-9) represents a distinct class of tertiary alcohols

utilized as steric models in metabolic stability studies and as intermediates in the synthesis of

complex fragrances and lipophilic pharmaceutical excipients. Unlike simple aliphatic alcohols,

its structure features adjacent quaternary and tertiary carbon centers, presenting unique

stereochemical and spectroscopic characteristics.

This guide provides a rigorous analysis of its physicochemical properties, an optimized

synthesis protocol using commodity reagents, and an evaluation of its utility in blocking

metabolic "soft spots" in drug design.
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Property Value

IUPAC Name 2,3-Dimethylhexan-2-ol

Molecular Formula

Molecular Weight 130.23 g/mol

CAS Number 19550-03-9

Boiling Point 150.5°C (at 760 mmHg)

Density 0.821 g/cm³

LogP (Predicted) ~2.65

Chirality C3 is chiral; C2 is achiral

Structural Analysis and Stereochemistry
To accurately utilize 2,3-dimethyl-2-hexanol, one must understand its stereochemical

environment. A common misconception is that the C2 position (bearing the hydroxyl) is a chiral

center.

Stereochemical Breakdown
C2 Position (Achiral): The carbon at position 2 is bonded to a hydroxyl group, a C3-hexyl

chain, and two methyl groups (one being C1, the other the C2-substituent). Because two

substituents are identical (methyls), C2 possesses a local plane of symmetry and is achiral.

C3 Position (Chiral): The carbon at position 3 is bonded to a hydrogen, a methyl group, a

propyl chain, and the bulky 2-hydroxy-2-propyl group. All four substituents are distinct,

making C3 a chiral center.

Consequently, 2,3-dimethyl-2-hexanol exists as a pair of enantiomers: (3R)-2,3-dimethyl-2-
hexanol and (3S)-2,3-dimethyl-2-hexanol. In standard synthesis (unless using chiral pool

reagents), the product is obtained as a racemic mixture.

Spectroscopic Implications (NMR)
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The chirality at C3 induces a magnetic non-equivalence in the two methyl groups attached to

C2. In a high-field

-NMR spectrum, the geminal dimethyl groups at C2 are diastereotopic. They will not appear as
a single equivalent singlet (integration 6H) but rather as two distinct singlets (integration 3H
each), or a very closely spaced pair, depending on the solvent resolution. This is a critical self-
validating spectral feature.

Optimized Synthesis Protocol: The Grignard Route
While 3-methyl-2-hexanone could theoretically be methylated to yield the target, that route

relies on an expensive ketone. A more robust, process-friendly approach utilizes Acetone and

2-Bromopentane. This "Convergent Route" uses commodity chemicals to construct the C2-C3

bond.

Reaction Scheme
The synthesis involves the formation of sec-pentylmagnesium bromide followed by nucleophilic

addition to acetone.
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Figure 1: Convergent synthesis pathway via Grignard addition to acetone.

Detailed Methodology
Safety Precaution: Grignard reagents are pyrophoric and moisture-sensitive. All glassware

must be flame-dried.

Reagent Preparation:
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Charge a 3-neck round-bottom flask with magnesium turnings (1.1 eq) and a crystal of

iodine.

Flame dry under a stream of Nitrogen (

).

Add anhydrous diethyl ether (solvent).[1][2]

Formation of Grignard Reagent:

Add 2-bromopentane (1.0 eq) dropwise.

Critical Step: Initiate the reaction by warming slightly until the iodine color fades and ether

refluxes spontaneously.

Maintain gentle reflux for 1 hour to ensure complete formation of sec-pentylmagnesium

bromide.

Nucleophilic Addition:

Cool the solution to 0°C.

Add Acetone (1.1 eq, dried over

) dropwise. The reaction is exothermic; control the rate to prevent solvent boil-over.

Allow to warm to room temperature and stir for 2 hours.

Workup (Hydrolysis):

Quench the reaction carefully with saturated Ammonium Chloride (

) solution. Note: Avoid strong acids like HCl to prevent dehydration of the tertiary alcohol to
an alkene (Zaitsev elimination).

Extract with diethyl ether (3x).[1]

Wash organic layer with brine, dry over
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, and concentrate in vacuo.

Purification:

Distill the crude oil. Collect the fraction boiling at 150-152°C (atmospheric pressure).

Pharmaceutical Application: Metabolic Stability
In drug discovery, oxidative metabolism by Cytochrome P450 (CYP) enzymes often targets

accessible hydrogen atoms on carbon chains.

The "Tertiary Alcohol" Strategy
Replacing a hydrogen or a secondary alcohol with a tertiary alcohol is a proven bioisostere

strategy to block metabolic "soft spots."

Mechanism: CYP enzymes typically abstract a hydrogen atom (

) from a carbon alpha to a heteroatom or an allylic position.

Protection: 2,3-Dimethyl-2-hexanol lacks an

-hydrogen at the C2 position. It cannot be oxidized to a ketone.

Steric Shielding: The bulky isopropyl-like group at C3 and the gem-dimethyl effect at C2

sterically hinder the approach of glucuronidation enzymes (UGTs), potentially prolonging the

drug's half-life (

).
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Figure 2: Mechanism of metabolic stabilization provided by the tertiary alcohol scaffold.

Analytical Validation (Self-Validating System)
To confirm the identity of the synthesized product without external standards, rely on the

following logic gates:
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Method Expected Signal Validation Logic

IR Spectroscopy Broad peak @ 3300-3400

Confirms presence of -OH

group. Absence of C=O peak

@ 1700

confirms no unreacted

acetone.

H-NMR (C2 Methyls)
Two singlets (or close doublet)

~1.1-1.3 ppm

Confirms diastereotopic nature

of C2 methyls due to C3

chirality. If only one singlet

appears, resolution is too low

or product is incorrect.

H-NMR (C2-OH) Singlet (broad) ~1.5-2.0 ppm

Disappears upon

shake. Confirms exchangeable

proton.

Mass Spectrometry
M+ ion often absent; Base

peak likely M-18 or M-15

Tertiary alcohols dehydrate

easily in MS. Look for [M-

] peak (m/z ~112).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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